Cas no 104199-82-8 (Boc-D-Asn-Onp)

• Product Name: Boc-D-Asn-Onp
• CAS No: 104199-82-8
• MF: C₁₅H₁₉N₃O₇
• MW: 353.327264070511
• MDL: MFCD00065559
• CID: 126086
• PubChem ID: 78334
• Update Time: 2025-05-21

Boc-D-Asn-Onp Chemical and Physical Properties

Names and Identifiers

• Boc-D-Asparagine p-nitrophenyl ester
• Boc-D-Asn-ONp
• D-Asparagine,N2-[(1,1-dimethylethoxy)carbonyl]-, 4-nitrophenyl ester
• 4-nitrophenyl N~2~-(tert-butoxycarbonyl)-D-asparaginate
• BOC-D-ASPARAGINE-ONP
• BOC-D-ASPARAGINE 4-NITROPHENYL ESTER
• Nalpha-Boc-D-asparagine 4-nitrophenyl ester
• N-ALPHA-T-BOC-D-ASPARAGINE P-NITROPHENYL ESTER
• T-BUTYLOXYCARBONYL-D-ASPARAGINE P-NITROPHENYL ESTER
• N-ALPHA-T-BUTOXYCARBONYL-D-ASPARAGINE P-NITROPHENYL ESTER
• N-alpha-t-Butyloxycarbonyl-D-asparagine p-nitrophenyl ester
• N-[(1,1-Dimethylethoxy)carbonyl]-D-aspartic acid 4-nitrophenyl ester
• 104199-82-8
• MFCD00065559
• FD21199
• 4587-33-1
• N-alpha-t-Butyloxycarbonyl-D-asparagine p-nitrophenyl ester (Boc-D-Asn-ONp)
• (R)-4-nitrophenyl 4-amino-2-(tert-butoxycarbonylamino)-4-oxobutanoate
• D-Asparagine,n2-[(1,1-dimethylethoxy)carbonyl]-,4-nitrophenyl ester
• (4-nitrophenyl) (2R)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
• N2-((1,1-Dimethylethoxy)carbonyl)-L-asparagine, 4-nitrophenyl ester
• BS-48856
• AKOS027327966
• (R)-4-Nitrophenyl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
• 4-NITROPHENYL (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-CARBAMOYLPROPANOATE
• Boc-D-Asn-Onp

• MDL： MFCD00065559
• Inchi： 1S/C15H19N3O7/c1-15(2,3)25-14(21)17-11(8-12(16)19)13(20)24-10-6-4-9(5-7-10)18(22)23/h4-7,11H,8H2,1-3H3,(H2,16,19)(H,17,21)/t11-/m1/s1
• InChI Key： IAPXDJMULQXGDD-LLVKDONJSA-N
• SMILES： O(C(N[C@@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 353.12237
• Monoisotopic Mass: 353.12229995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 609.3°C at 760 mmHg
• Flash Point: 322.3°C
• Refractive Index: 1.55
• PSA: 150.86
• LogP: 2.88330

Boc-D-Asn-Onp Security Information

• Storage Condition：-15°C

Additional information on Boc-D-Asn-Onp

Boc-D-Asn-Onp: A Comprehensive Overview

The compound Boc-D-Asn-Onp (CAS No. 104199-82-8) is a significant molecule in the field of organic chemistry, particularly in peptide synthesis and drug development. This compound is a protected amino acid derivative, where the amino group is protected by a tert-butoxycarbonyl (Boc) group, and the carboxylic acid group is activated as an onium phosphate (Onp). The D-Asn configuration refers to the naturally occurring dextrorotatory form of asparagine, which is crucial for its biological activity and specificity.

Boc-D-Asn-Onp has gained attention in recent years due to its role in solid-phase peptide synthesis (SPPS). This method has revolutionized the way peptides are synthesized, enabling the construction of complex polypeptides with high precision. The Boc protecting group is particularly advantageous because it is stable under basic conditions but can be easily removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA). This dual functionality makes Boc-D-Asn-Onp a versatile building block in peptide chemistry.

Recent studies have highlighted the importance of stereochemistry in peptide synthesis. The D-Asn configuration ensures that the amino acid retains its natural stereochemistry, which is essential for proper folding and function of the resulting peptide. Misincorporation of the levorotatory (L-Asn) form can lead to incorrect peptide conformations, potentially reducing bioactivity or causing unintended side effects. Therefore, the use of Boc-D-Asn-Onp in peptide synthesis is critical for maintaining the integrity of the final product.

The Onp group in Boc-D-Asn-Onp serves as an efficient activating agent for the carboxylic acid moiety. This activation facilitates coupling reactions during SPPS, enhancing reaction efficiency and yield. The Onp group is particularly advantageous because it generates a stable intermediate that minimizes side reactions, such as racemization or deprotection of other functional groups. This makes Boc-D-Asn-Onp a preferred choice for researchers working on complex peptide sequences.

Recent advancements in peptide drug development have underscored the importance of using high-quality reagents like Boc-D-Asn-Onp. For instance, peptides are increasingly being explored as therapeutic agents due to their high specificity and ability to target intracellular proteins that are otherwise inaccessible to small-molecule drugs. The use of well-defined reagents ensures that these peptides are synthesized with high purity and consistency, which is essential for their therapeutic efficacy.

In addition to its role in peptide synthesis, Boc-D-Asn-Onp has also been utilized in various biochemical studies. Researchers have employed this compound to investigate the role of asparagine residues in protein structure and function. For example, site-specific incorporation of D-Asn into proteins has provided insights into the impact of stereochemistry on protein stability and enzymatic activity.

The synthesis of Boc-D-Asn-Onp involves a multi-step process that begins with the isolation of D-asparagine from natural sources or through enzymatic resolution of racemic mixtures. The amino group is then protected with a Boc group using standard procedures, followed by activation of the carboxylic acid as an onium phosphate. This process requires precise control over reaction conditions to ensure high yields and purity.

Recent research has focused on improving the scalability and cost-effectiveness of Boc-D-Asn-Onp synthesis. For example, continuous-flow chemistry has been explored as a means to streamline the production process, reducing reaction times and minimizing waste. Such advancements are critical for meeting the growing demand for this compound in both academic and industrial settings.

The application of Boc-D-Asn-Onp extends beyond peptide synthesis into areas such as combinatorial chemistry and drug discovery. Its use in constructing libraries of diverse peptides has facilitated high-throughput screening for potential drug candidates. This approach has proven particularly effective in identifying inhibitors of enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders.

In conclusion, Boc-D-Asn-Onp (CAS No. 104199-82-8) is a vital reagent in modern organic chemistry with wide-ranging applications in peptide synthesis, biochemical research, and drug discovery. Its unique combination of stereochemical fidelity and functional group compatibility makes it an indispensable tool for researchers striving to develop innovative therapeutic agents. p>